Cas no 286425-41-0 (phenacetin-ethoxy-2-13C)

• Product Name: phenacetin-ethoxy-2-13C
• CAS No: 286425-41-0
• Molecular Formula: C₁₀H₁₃NO₂
• Molecular Weight: 179.21572
• CID: 1435814
• PubChem ID: 10154320

phenacetin-ethoxy-2-13C Properties

Names and Identifiers

• phenacetin-ethoxy-2-13C
• N-{4-[(2-~13~C)ethyloxy]phenyl}acetamide
• N-(4-ethoxyphenyl)acetamide
• 286425-41-0
• Phenacetin-ethoxy-2-13C, 99 atom % 13C
• Phenacetin-ethoxy-2-13C
• DTXSID70436236
• J-017173
• Phenacetin-ethoxy-2-13c,99 atom % 13c
• N-(4-Ethoxy-2-13C-phenyl)acetamide
• N-(4-(213C)ethoxyphenyl)acetamide

• InChIKey： CPJSUEIXXCENMM-OUBTZVSYSA-N
• Inchi： InChI=1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)/i1+1
• SMILES： CCOC1=CC=C(C=C1)NC(=O)C

Computed Properties

• Exact Mass: 180.097983493g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.097983493g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Refractive Index: 1.549
• Melting Point: 134-136 °C(lit.)
• Flash Point: 86℃
• Color/Form: solid
• Solubility: Not determined
• Density: 1.099